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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776

Essential Safety and Handling Guide for
Tyrphostin AG 112

This guide provides crucial safety and logistical information for the handling and disposal of
Tyrphostin AG 112, a potent EGFR phosphorylation inhibitor. The following procedures are
designed to ensure a safe laboratory environment and minimize exposure risk for researchers,
scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tyrphostin AG 112 is not readily available, data
from similar potent kinase inhibitors and tyrphostin compounds indicate that a comprehensive
approach to personal protection is mandatory. Tyrphostin compounds, like other kinase
inhibitors, should be handled with care to avoid potential health risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

) Safety goggles with side- Must be worn at all times in the
Eye Protection )
shields laboratory.

Two pairs of chemotherapy-
rated nitrile gloves are
] ] recommended, especially
Hand Protection Protective gloves ) )
when handling stock solutions.
Contaminated gloves should

be replaced immediately.

Should be resistant to

] chemical permeation and close
] Impervious laboratory coat or )
Body Protection in the back. For larger

gown " .
quantities, a disposable

coverall may be necessary.

Recommended when handling
the compound as a powder
) ) ] ) outside of a certified chemical
Respiratory Protection Suitable respirator (e.g., N95) ] )
fume hood or biological safety
cabinet to prevent inhalation of

aerosols.

Note: All disposable PPE should not be reused. Reusable PPE must be properly
decontaminated after each use.

Operational Plan: Step-by-Step Handling Protocol
1. Preparation of Workspace:

¢ All handling of solid Tyrphostin AG 112 and preparation of stock solutions should be
conducted in a certified chemical fume hood or a Class Il Biosafety Cabinet (BSC) to
minimize inhalation exposure.

» Cover the work surface with absorbent, plastic-backed paper.

2. Weighing the Compound:
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3. Preparing Solutions:

Tyrphostin AG 112 is soluble in DMSO.

initials.

Storage of Stock Solutions:

Use a dedicated, calibrated analytical balance inside the fume hood or BSC.

Handle the container with care to avoid generating dust.

When dissolving, add the solvent slowly to the solid to prevent splashing.

Clearly label all solutions with the compound name, concentration, preparation date, and

» Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

 Aliquot solutions to avoid multiple freeze-thaw cycles.

Disposal Plan

Proper disposal of Tyrphostin AG 112 and contaminated materials is crucial to prevent

environmental contamination and potential exposure.

Waste Type

Disposal Procedure

Solid Tyrphostin AG 112

Dispose of as hazardous chemical waste in a
clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste

container immediately after use.

Contaminated PPE (e.g., gloves, gown)

Remove carefully to avoid skin contact and
dispose of in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, properly labeled hazardous

waste container. Do not pour down the drain.
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Experimental Workflow for Handling Tyrphostin AG
112

Preparation

Don Personal Protective Equipment (PPE)

,

Prepare Workspace in Fume Hood/BSC

Handling

Weigh Solid Tyrphostin AG 112

l

Prepare Stock Solution (e.g., in DMSO)

,

Use in Experiment

Cleanup & Disposal

Decontaminate Workspace

y

Dispose of Contaminated Materials

l

Doff PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Tyrphostin AG 112.

 To cite this document: BenchChem. [Personal protective equipment for handling Tyrphostin
AG 112]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931776#personal-protective-equipment-for-
handling-tyrphostin-ag-112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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